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Compound of Interest

Compound Name: Methylglycine diacetic acid

Cat. No.: B13345646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trisodium N-(1-carboxylatoethyl)iminodiacetate, also known as Methylglycine N,N-diacetic acid

trisodium salt (MGDA-Na3) or trisodium α-DL-alanine diacetate (α-ADA), is a tetradentate

chelating agent belonging to the class of aminopolycarboxylic acids.[1] It has gained significant

attention as a high-performance, readily biodegradable, and non-toxic alternative to traditional

chelating agents like ethylenediaminetetraacetic acid (EDTA) and nitrilotriacetic acid (NTA).[2]

Its primary function lies in its ability to form stable, water-soluble 1:1 complexes with a wide

range of di- and trivalent metal ions, thereby preventing their undesirable reactions in various

applications.[1]

This technical guide provides a comprehensive overview of the fundamental properties,

synthesis, and applications of Trisodium N-(1-carboxylatoethyl)iminodiacetate, with a particular

focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Trisodium N-(1-carboxylatoethyl)iminodiacetate is a white to off-white, water-soluble powder or

granule. Its chemical structure and key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of Trisodium N-(1-carboxylatoethyl)iminodiacetate
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Property Value References

Synonyms

Methylglycine N,N-diacetic

acid trisodium salt, MGDA-

Na3, α-ADA

[1]

CAS Number 164462-16-2 [3][4]

Molecular Formula C₇H₈NNa₃O₆ [2]

Molecular Weight 271.11 g/mol [2]

Appearance
White to off-white powder or

granules
[5]

Solubility in Water 500 g/L at 24°C [2]

Density 1.464 g/cm³ at 20°C [2]

pKa 10.6 at 20°C [2]

Chelation Chemistry and Stability
The efficacy of a chelating agent is determined by the stability of the metal complexes it forms.

The stability of these complexes is pH-dependent.

Table 2: Stability Constants (log K) of MGDA with Various Metal Ions

Metal Ion log K

Ca²⁺ 7.0

Mg²⁺ 5.8

Cu²⁺ 13.9

Fe³⁺ 16.5

Mn²⁺ 8.4

Zn²⁺ 11.1
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Note: Stability constants can vary with experimental conditions such as temperature and ionic

strength.

The chelation mechanism involves the coordination of the metal ion with the nitrogen atom and

the three carboxylate groups of the MGDA molecule, forming a stable ring-like structure.

MGDA-Metal Complex

N COO⁻

COO⁻

CH(CH₃)

Metal Ion (Mⁿ⁺)

COO⁻

[M(MGDA)]⁽ⁿ⁻³⁾

Click to download full resolution via product page

Chelation of a metal ion by the MGDA molecule.

Experimental Protocols
Synthesis of Trisodium N-(1-
carboxylatoethyl)iminodiacetate
The following protocol is based on methods described in the patent literature and involves the

reaction of alanine with sodium chloroacetate.[6]

Materials:
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DL-Alanine

Sodium chloroacetate

Sodium hydroxide

Trioctylamine (catalyst)

Deionized water

Procedure:

Prepare a solution of sodium alaninate by neutralizing a 16.5% (w/w) aqueous solution of

DL-Alanine with a 15% (w/w) sodium hydroxide solution at 30°C until the pH reaches 9.0.

To this solution, add a 15% (w/w) aqueous solution of sodium chloroacetate and

trioctylamine (catalyst).

Heat the reaction mixture to 55°C and slowly add an 18% (w/w) sodium hydroxide solution,

maintaining the pH between 11.0 and 11.5.

Continue the reaction for 7 hours.

Cool the reaction mixture to room temperature to obtain a dilute solution of Trisodium N-(1-

carboxylatoethyl)iminodiacetate.

The product can be purified and concentrated using nanofiltration to remove unreacted

starting materials and salts, followed by evaporation and crystallization.
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Start
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Final Product:
Trisodium N-(1-carboxylatoethyl)iminodiacetate
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Workflow for the synthesis of Trisodium N-(1-carboxylatoethyl)iminodiacetate.

Determination of Chelating Capacity by Potentiometric
Titration
This method determines the metal-binding capacity of MGDA by titrating a solution of a known

metal ion with the chelating agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b13345646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13345646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Trisodium N-(1-carboxylatoethyl)iminodiacetate

Standardized solution of a metal salt (e.g., CaCl₂, CuSO₄)

pH meter with a combination electrode

Burette

Stirrer

Buffer solution (to maintain a constant pH)

Procedure:

Accurately weigh a sample of Trisodium N-(1-carboxylatoethyl)iminodiacetate and dissolve it

in a known volume of deionized water.

Add a specific volume of a standardized metal ion solution and the buffer solution to a

beaker.

Immerse the pH electrode in the solution and start stirring.

Titrate the solution with the prepared MGDA solution, recording the pH after each addition.

The endpoint of the titration, which corresponds to the complete complexation of the metal

ions, is determined from the inflection point of the titration curve (a plot of pH versus the

volume of titrant added).

The chelating capacity can be calculated based on the stoichiometry of the metal-MGDA

complex (1:1).
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Plot Titration Curve and
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Calculate Chelating Capacity

End
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General workflow for determining the chelating capacity of MGDA.

Applications in Drug Development
While primarily used in industrial applications, the properties of Trisodium N-(1-

carboxylatoethyl)iminodiacetate make it a compound of interest for the pharmaceutical industry.

Stabilization of Formulations
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Trace metal ions can catalyze the degradation of active pharmaceutical ingredients (APIs),

leading to a loss of efficacy and the formation of potentially harmful byproducts. As a highly

effective chelating agent, MGDA can be used as an excipient to sequester these metal ions,

thereby enhancing the stability and shelf-life of pharmaceutical formulations.[5][6] This is

particularly relevant for protein therapeutics, which are often susceptible to metal-catalyzed

oxidation.

Potential for Drug Delivery
The ability of chelating agents to modulate the concentration of metal ions can be explored in

drug delivery systems. While specific research on MGDA in this area is limited, the general

principle involves using the chelator to influence the local microenvironment to enhance drug

solubility, permeability, or targeted release.

Biocompatibility and Cellular Interactions
For any component intended for use in pharmaceutical applications, a thorough understanding

of its biocompatibility and interaction with biological systems is paramount.

Biocompatibility and Cytotoxicity
Trisodium N-(1-carboxylatoethyl)iminodiacetate is characterized by its low toxicity and good

biodegradability.[2] However, for pharmaceutical applications, specific biocompatibility and

cytotoxicity studies are required. Standard in vitro cytotoxicity assays, such as those described

in ISO 10993-5, would be necessary to evaluate its effect on relevant cell lines. These tests

typically involve exposing cells to the material extract and assessing cell viability and

proliferation.

Interaction with Cellular Signaling Pathways
It is important to note that a comprehensive search of the current scientific literature did not

yield any direct studies on the specific effects of Trisodium N-(1-

carboxylatoethyl)iminodiacetate on cellular signaling pathways.

However, it is plausible that as a strong metal ion chelator, MGDA could indirectly influence

signaling pathways that are dependent on metal ions. Many key enzymes and transcription

factors require metal ions as cofactors for their activity. By altering the intracellular or
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extracellular concentrations of these essential metals, a chelating agent could potentially

modulate the activity of these signaling molecules.

For instance, matrix metalloproteinases (MMPs), which are zinc-dependent endopeptidases

involved in cancer progression and inflammation, could be a potential indirect target. By

chelating zinc ions, an agent like MGDA could theoretically reduce MMP activity. This remains a

hypothetical mechanism that would require experimental validation.
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Conceptual diagram of a potential indirect influence of MGDA on a metal-dependent signaling
pathway.

Conclusion
Trisodium N-(1-carboxylatoethyl)iminodiacetate is a versatile and environmentally friendly

chelating agent with a well-established profile in various industrial applications. Its strong metal-

binding capacity, stability, and favorable toxicological profile suggest its potential for use in the

pharmaceutical industry, primarily as a stabilizing excipient. While its direct interaction with

cellular signaling pathways remains an unexplored area of research, its fundamental properties

as a potent chelator warrant further investigation for novel applications in drug development.

This guide provides a foundational understanding for researchers and scientists to explore the

potential of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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